Cas no 183995-72-4 (Benzene,2-bromo-4-fluoro-1-isothiocyanato-)

Benzene,2-bromo-4-fluoro-1-isothiocyanato- is a halogenated aromatic compound featuring both bromo and fluoro substituents, along with a reactive isothiocyanate functional group. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing heterocycles or modifying biomolecules. The presence of bromine and fluorine enhances its utility in cross-coupling reactions, while the isothiocyanate group enables efficient conjugation with amines or thiols, facilitating applications in pharmaceutical and agrochemical research. Its stability under standard conditions and well-defined reactivity profile ensure consistent performance in synthetic workflows. Suitable for controlled functionalization, it is often employed in the development of bioactive compounds or advanced materials.
Benzene,2-bromo-4-fluoro-1-isothiocyanato- structure
183995-72-4 structure
Product Name:Benzene,2-bromo-4-fluoro-1-isothiocyanato-
CAS No:183995-72-4
MF:C7H3BrFNS
MW:232.072822809219
MDL:MFCD00673194
CID:114218
PubChem ID:2736332
Update Time:2025-06-07

Benzene,2-bromo-4-fluoro-1-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

    • Benzene,2-bromo-4-fluoro-1-isothiocyanato-
    • Benzene, 2-bromo-4-fluoro-1-isothiocyanato- (9CI)
    • 2-Bromo-4-fluorophenyl isothiocyanate
    • SCHEMBL3367043
    • 2-bromanyl-4-fluoranyl-1-isothiocyanato-benzene
    • 2-bromo-4-fluoro-1-isothiocyanatobenzene
    • SY073787
    • MFCD00673194
    • FT-0611454
    • 183995-72-4
    • 2,2,3,3,4-PENTACHLOROBIPHENYL
    • 175205-35-3
    • DTXSID20371284
    • A811938
    • 2-Bromo-4-fluorophenyl isothiocyanate, tech.
    • AKOS009159062
    • Benzene, 2-bromo-4-fluoro-1-isothiocyanato-
    • DB-285313
    • DB-044146
    • MDL： MFCD00673194
    • Inchi： 1S/C7H3BrFNS/c8-6-3-5(9)1-2-7(6)10-4-11/h1-3H
    • InChI Key： SSLVXFSUADEZBQ-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C=CC=1N=C=S)F

Computed Properties

  • Exact Mass: 230.91539
  • Monoisotopic Mass: 230.915
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.4A^2
  • XLogP3: 4.1

Experimental Properties

  • Density: 1.59
  • Boiling Point: 287.9°Cat760mmHg
  • Flash Point: 127.9°C
  • Refractive Index: 1.604
  • PSA: 12.36
  • LogP: 3.32250

Benzene,2-bromo-4-fluoro-1-isothiocyanato- Pricemore >>

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Benzene,2-bromo-4-fluoro-1-isothiocyanato- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:183995-72-4)Benzene,2-bromo-4-fluoro-1-isothiocyanato-
Order Number:A1137963
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:45
Price ($):297.0/841.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:183995-72-4)Benzene,2-bromo-4-fluoro-1-isothiocyanato-
A1137963
Purity:99%/99%
Quantity:25g/100g
Price ($):297.0/841.0
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